Cas no 1805501-17-0 (2-Bromo-4-fluoromethoxy-6-nitropyridine)

• Product Name: 2-Bromo-4-fluoromethoxy-6-nitropyridine
• CAS No: 1805501-17-0
• MF: C₆H₄BrFN₂O₃
• MW: 251.009963989258
• CID: 4803247
• Update Time: 2025-05-24

2-Bromo-4-fluoromethoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoromethoxy-6-nitropyridine

• Inchi： 1S/C6H4BrFN2O3/c7-5-1-4(13-3-8)2-6(9-5)10(11)12/h1-2H,3H2
• InChI Key： HZLLDOUABAMKAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC([N+](=O)[O-])=N1)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-4-fluoromethoxy-6-nitropyridine

Research Briefing on 2-Bromo-4-fluoromethoxy-6-nitropyridine (CAS: 1805501-17-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-4-fluoromethoxy-6-nitropyridine (CAS: 1805501-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its unique bromo, fluoromethoxy, and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound enable selective modifications, making it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Bromo-4-fluoromethoxy-6-nitropyridine as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The research demonstrated that the bromo and nitro groups facilitate efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. Notably, one derivative showed promising selectivity for JAK3 kinase, with an IC50 value in the low nanomolar range, suggesting potential therapeutic applications in autoimmune disorders.

In addition to its role in kinase inhibitor development, recent investigations have highlighted the antimicrobial potential of derivatives derived from 2-Bromo-4-fluoromethoxy-6-nitropyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-azole hybrids using this compound as a key intermediate. These hybrids demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies revealed that the fluoromethoxy group enhances membrane permeability, while the nitro group contributes to the disruption of bacterial biofilms. These findings underscore the compound's utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the functionalization of 2-Bromo-4-fluoromethoxy-6-nitropyridine have been reported in several high-impact journals. A 2023 Organic Letters publication detailed a palladium-catalyzed C-H activation strategy that enables direct arylation at the C-3 position of the pyridine ring, bypassing the need for pre-functionalization. This methodology significantly expands the structural diversity accessible from this scaffold, opening new avenues for the design of targeted therapeutics. Computational studies accompanying this work provided insights into the electronic effects of the substituents on reactivity, offering a rational basis for future synthetic optimizations.

The safety and pharmacokinetic profile of 2-Bromo-4-fluoromethoxy-6-nitropyridine derivatives has also been a focus of recent research. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies published in 2024 indicate that careful modification of the nitro group can significantly improve metabolic stability without compromising biological activity. Researchers have developed prodrug strategies that mask the nitro functionality until target engagement, addressing potential toxicity concerns while maintaining efficacy. These developments position this chemical scaffold as a promising candidate for further preclinical evaluation.

Looking ahead, the unique properties of 2-Bromo-4-fluoromethoxy-6-nitropyridine continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation, as well as its use in the development of fluorescent probes for biological imaging. The compound's versatility, combined with recent methodological advances in its derivatization, ensures its ongoing relevance in cutting-edge pharmaceutical research. Future studies will likely focus on expanding its application scope while optimizing the safety and efficacy profiles of resulting drug candidates.